9-Hydroxypregn-4-ene-3,20-dione
9-Hydroxypregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
15981-54-1
VCID:
VC0094977
InChI:
InChI=1S/C21H30O3/c1-13(22)16-6-7-17-18-5-4-14-12-15(23)8-9-20(14,3)21(18,24)11-10-19(16,17)2/h12,16-18,24H,4-11H2,1-3H3/t16-,17+,18+,19-,20+,21-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CCC3(C2CCC4=CC(=O)CCC43C)O)C
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
9-Hydroxypregn-4-ene-3,20-dione
CAS No.: 15981-54-1
Main Products
VCID: VC0094977
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
| CAS No. | 15981-54-1 |
|---|---|
| Product Name | 9-Hydroxypregn-4-ene-3,20-dione |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (8S,9R,10S,13S,14S,17S)-17-acetyl-9-hydroxy-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O3/c1-13(22)16-6-7-17-18-5-4-14-12-15(23)8-9-20(14,3)21(18,24)11-10-19(16,17)2/h12,16-18,24H,4-11H2,1-3H3/t16-,17+,18+,19-,20+,21-/m1/s1 |
| Standard InChIKey | RDBRKMZIODRVBD-LJGAWZCMSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@]3([C@H]2CCC4=CC(=O)CC[C@@]43C)O)C |
| SMILES | CC(=O)C1CCC2C1(CCC3(C2CCC4=CC(=O)CCC43C)O)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3(C2CCC4=CC(=O)CCC43C)O)C |
| PubChem Compound | 13188703 |
| Last Modified | Nov 11 2021 |
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